2-bromo-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide

• Molecular Formula: C18H19BrN2O3
• Molecular Weight: 391.3 g/mol
• IUPAC Name: 2-bromo-N-(5-methoxy-2-morpholin-4-ylphenyl)benzamide
• InChI: InChI=1S/C18H19BrN2O3/c1-23-13-6-7-17(21-8-10-24-11-9-21)16(12-13)20-18(22)14-4-2-3-5-15(14)19/h2-7,12H,8-11H2,1H3,(H,20,22)
• InChI Key: FTQZEAWGVJJKCE-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)N2CCOCC2)NC(=O)C3=CC=CC=C3Br

Description

2-bromo-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide is a chemical compound that belongs to the class of benzamides. It is a potent and selective antagonist of the dopamine receptor D3. This compound has gained significant attention in the scientific community due to its potential use in the treatment of various neurological disorders.

Mechanism of Action

The mechanism of action of 2-bromo-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide involves the inhibition of the dopamine receptor D3. It binds to the receptor and prevents the binding of dopamine, which leads to a decrease in the release of dopamine in the brain. This results in a decrease in the activity of the reward and motivation pathways, which can be beneficial in the treatment of neurological disorders.
Biochemical and Physiological Effects:
2-bromo-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide has been shown to have several biochemical and physiological effects. It has been found to decrease the release of dopamine in the brain, which can lead to a decrease in the activity of the reward and motivation pathways. It has also been shown to decrease the activity of the mesolimbic dopamine system, which is involved in the regulation of reward and motivation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-bromo-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide in lab experiments include its selectivity for the dopamine receptor D3, its ability to decrease the release of dopamine in the brain, and its potential use in the treatment of various neurological disorders. The limitations of using this compound include its potential toxicity, the need for further research to fully understand its mechanism of action, and the need for more studies to determine its effectiveness in the treatment of neurological disorders.

Future Directions

There are several future directions for the study of 2-bromo-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide. Some of these directions include:
1. Further research to determine the safety and toxicity of this compound.
2. Studies to determine the optimal dosage and administration of this compound for the treatment of neurological disorders.
3. Research to fully understand the mechanism of action of this compound.
4. Studies to determine the effectiveness of this compound in the treatment of other neurological disorders.
5. Development of new compounds based on the structure of 2-bromo-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide with improved selectivity and efficacy.
In conclusion, 2-bromo-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide is a promising compound with potential use in the treatment of various neurological disorders. Further research is needed to fully understand its mechanism of action and determine its effectiveness in the treatment of these disorders.

Synthesis Methods

The synthesis of 2-bromo-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide involves the reaction between 2-bromo-5-nitrobenzoic acid and 5-methoxy-2-(4-morpholinyl)aniline in the presence of a reducing agent such as tin(II) chloride. The nitro group is reduced to an amino group, which is then acylated with benzoyl chloride to yield the final product.

Scientific Research Applications

2-bromo-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide has been extensively studied for its potential use in the treatment of various neurological disorders such as Parkinson's disease, schizophrenia, and drug addiction. It acts as a selective antagonist of the dopamine receptor D3, which is involved in the regulation of reward and motivation pathways in the brain.